Cas no 887202-40-6 (4-benzyl(methyl)sulfamoylbenzoic acid)

• Product Name: 4-benzyl(methyl)sulfamoylbenzoic acid
• CAS No: 887202-40-6
• MF: C₁₅H₁₅NO₄S
• MW: 305.34890294075
• MDL: MFCD04440788
• CID: 1074285
• PubChem ID: 2049578
• Update Time: 2025-09-24

4-benzyl(methyl)sulfamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[Benzyl(methyl)amino]sulfonyl}benzoic acid
• EN300-237639
• 887202-40-6
• 4-(N-benzyl-N-methylsulfamoyl)benzoic acid
• SCHEMBL1614968
• OSFGNTLIOUHOKN-UHFFFAOYSA-N
• MFCD04440788
• 4-(N-benzyl-N-methylsulfamoyl)benzoicacid
• 4-([benzyl(methyl)amino]sulfonyl)benzoic acid
• VS-01471
• TRANS-3-HEXENOICACID
• 4-[benzyl(methyl)sulfamoyl]benzoic acid
• DTXSID80365922
• AKOS005173928
• FT-0683629
• F1386-0344
• G37422
• BBL003991
• STK803589
• 4-benzyl(methyl)sulfamoylbenzoic acid

• MDL： MFCD04440788
• Inchi： 1S/C15H15NO4S/c1-16(11-12-5-3-2-4-6-12)21(19,20)14-9-7-13(8-10-14)15(17)18/h2-10H,11H2,1H3,(H,17,18)
• InChI Key： OSFGNTLIOUHOKN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)O)=CC=1)(N(C)CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 305.07217913g/mol
• Monoisotopic Mass: 305.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 83.1Ų

4-benzyl(methyl)sulfamoylbenzoic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides